5-(Piperidin-1-ylsulfonyl)pyridine-2-thiol
Description
“5-(Piperidin-1-ylsulfonyl)pyridine-2-thiol” is a chemical compound with the CAS Number: 852400-11-4 and a molecular weight of 258.37 . It has a linear formula of C10H14N2O2S2 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H14N2O2S2/c13-16(14,12-6-2-1-3-7-12)9-4-5-10(15)11-8-9/h4-5,8H,1-3,6-7H2,(H,11,15) .Physical And Chemical Properties Analysis
This compound is stored under nitrogen at a temperature of 4°C .Scientific Research Applications
Application in Cancer Research
- Summary of Application: “5-(Piperidin-1-ylsulfonyl)pyridine-2-thiol” has been identified as a potential inhibitor of Lysyl Oxidase (LOX), an enzyme that plays a critical role in tumor growth and metastatic spread . This compound was identified as a positive hit with a mean IC50 of 19 μM .
- Methods of Application: The design of inhibitors was not aided by crystallographic or in silico methods due to the unavailability of a crystal structure of LOX . The compound was likely tested in vitro using a LOX enzyme activity assay .
- Results or Outcomes: The compound showed promise as a LOX inhibitor, potentially making it a candidate for further development as an anti-metastatic cancer therapeutic .
properties
IUPAC Name |
5-piperidin-1-ylsulfonyl-1H-pyridine-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2S2/c13-16(14,12-6-2-1-3-7-12)9-4-5-10(15)11-8-9/h4-5,8H,1-3,6-7H2,(H,11,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNXQWRWGIOERRI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CNC(=S)C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501247250 |
Source
|
| Record name | 5-(1-Piperidinylsulfonyl)-2(1H)-pyridinethione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501247250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
21.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID57268503 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
5-(Piperidin-1-ylsulfonyl)pyridine-2-thiol | |
CAS RN |
852400-11-4 |
Source
|
| Record name | 5-(1-Piperidinylsulfonyl)-2(1H)-pyridinethione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=852400-11-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(1-Piperidinylsulfonyl)-2(1H)-pyridinethione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501247250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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